2-[(2-Chlorophenyl)methylsulfanyl]-4-methylpyrimidine

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-4-methylpyrimidine
• InChI: InChI=1S/C12H11ClN2S/c1-9-6-7-14-12(15-9)16-8-10-4-2-3-5-11(10)13/h2-7H,8H2,1H3
• InChI Key: YJHCHGUXXNYTBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2=CC=CC=C2Cl
• Molecular Formula: C12H11ClN2S
• Molecular Weight: 250.75 g/mol

Description

2-[(2-Chlorophenyl)methylsulfanyl]-4-methylpyrimidine is a chemical compound that belongs to the pyrimidine family. It has attracted the attention of scientists due to its potential use in various fields, including pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

Synthesis and Structural Characterization

Research involving compounds structurally related to 2-[(2-Chlorophenyl)methylsulfanyl]-4-methylpyrimidine focuses on the synthesis and characterization of novel derivatives, exploring their potential in various applications. For instance, studies on 4-thiopyrimidine derivatives synthesized from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate reveal insights into their structural properties through techniques like NMR, IR, mass spectroscopy, and X-ray diffraction. These compounds exhibit diverse hydrogen-bond interactions, which are crucial for understanding their reactivity and potential uses in medicinal chemistry (Stolarczyk et al., 2018).

Antiviral and Antimicrobial Properties

The exploration of antiviral activities in pyrimidine derivatives is a significant area of research. Compounds derived from the structural framework of 2-[(2-Chlorophenyl)methylsulfanyl]-4-methylpyrimidine, such as those related to 6-[2-(phosphonomethoxy)alkoxy]pyrimidines, have been investigated for their antiviral properties. These studies have shown promising results against a range of viruses, highlighting the potential of these derivatives in antiviral drug development (Holý et al., 2002).

Electronic and Photophysical Properties

The electronic and photophysical properties of pyrimidine derivatives are also of interest, particularly in materials science. Research into rhenium(I) tricarbonyl complexes containing derivatives similar to 2-[(2-Chlorophenyl)methylsulfanyl]-4-methylpyrimidine has provided insights into their electronic structures and potential applications in developing new materials with unique optical properties (Kirgan et al., 2007).

Applications in Polymer Science

In polymer science, derivatives of 2-[(2-Chlorophenyl)methylsulfanyl]-4-methylpyrimidine contribute to the development of new polymeric materials. For example, research on transparent aromatic polyimides derived from thiophenyl-substituted benzidines, similar in structural complexity to 2-[(2-Chlorophenyl)methylsulfanyl]-4-methylpyrimidine, has led to materials with high refractive indices and small birefringence, suitable for optical applications (Tapaswi et al., 2015).

Safety and Hazards

The safety data sheet for a related compound, 2-(2-chlorophenyl)benzimidazole, indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds such as pyridopyrimidines have been reported to inhibit tyrosine kinases, which are enzymes that catalyze a specific phosphorylation of tyrosine .

Mode of Action

It’s worth noting that related compounds have been found to inhibit tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signaling, thereby influencing cell growth and proliferation.

Biochemical Pathways

Given the potential inhibition of tyrosine kinases, it can be inferred that the compound may impact pathways related to cell growth and proliferation .

Pharmacokinetics

Similar compounds have been synthesized and their in silico adme and physicochemical properties have been calculated using software like swissadme .

Result of Action

The inhibition of tyrosine kinases by similar compounds suggests potential effects on cell growth and proliferation .